Cas no 2029418-58-2 (1-(2-chloroethyl)-3-ethylcyclohexane-1-carbaldehyde)

• Product Name: 1-(2-chloroethyl)-3-ethylcyclohexane-1-carbaldehyde
• CAS No: 2029418-58-2
• MF: C₁₁H₁₉ClO
• MW: 202.720962762833
• CID: 6138320
• PubChem ID: 165588797
• Update Time: 2025-07-16

1-(2-chloroethyl)-3-ethylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)-3-ethylcyclohexane-1-carbaldehyde
• EN300-1619670
• 2029418-58-2

• Inchi： 1S/C11H19ClO/c1-2-10-4-3-5-11(8-10,9-13)6-7-12/h9-10H,2-8H2,1H3
• InChI Key： PNYDYTUIQAJCCG-UHFFFAOYSA-N
• SMILES： ClCCC1(C=O)CCCC(CC)C1

Computed Properties

• Exact Mass: 202.1124429g/mol
• Monoisotopic Mass: 202.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-chloroethyl)-3-ethylcyclohexane-1-carbaldehyde

Comprehensive Overview of 1-(2-chloroethyl)-3-ethylcyclohexane-1-carbaldehyde (CAS No. 2029418-58-2)

1-(2-chloroethyl)-3-ethylcyclohexane-1-carbaldehyde (CAS No. 2029418-58-2) is a specialized organic compound with a unique molecular structure that combines a cyclohexane ring with both chloroethyl and ethyl substituents, along with a formyl functional group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Researchers and industry professionals are increasingly exploring its properties, as evidenced by the growing number of queries on platforms like Google Scholar and PubMed regarding its synthesis pathways and reactivity.

The molecular formula of 1-(2-chloroethyl)-3-ethylcyclohexane-1-carbaldehyde reflects its complex architecture, which offers multiple sites for chemical modification. This characteristic makes it particularly valuable in the development of novel compounds for drug discovery programs. Recent trends in AI-driven molecular design have highlighted compounds like this as promising candidates for virtual screening, with many researchers asking, "How can 1-(2-chloroethyl)-3-ethylcyclohexane-1-carbaldehyde be optimized for bioactivity?" The answer lies in its versatile aldehyde group, which can participate in various condensation and nucleophilic addition reactions.

From a synthetic chemistry perspective, the preparation of 1-(2-chloroethyl)-3-ethylcyclohexane-1-carbaldehyde typically involves multi-step organic transformations. Modern green chemistry approaches have become a hot topic in this context, with many laboratories investigating solvent-free or catalytic methods to produce this compound more sustainably. The CAS No. 2029418-58-2 has appeared in several patent applications related to environmentally friendly synthetic routes, reflecting the chemical industry's shift toward sustainable practices.

The physicochemical properties of 1-(2-chloroethyl)-3-ethylcyclohexane-1-carbaldehyde make it particularly interesting for material science applications. Its balanced lipophilicity, as determined by the cyclohexane core and polar aldehyde group, has led to investigations into its use as a building block for advanced polymers and liquid crystal materials. These applications align with current market demands for high-performance materials in electronics and display technologies.

In the pharmaceutical sector, derivatives of 1-(2-chloroethyl)-3-ethylcyclohexane-1-carbaldehyde have shown promise in early-stage drug development. The compound's structure allows for the creation of diverse analogs, addressing the growing need for targeted therapies in precision medicine. Recent publications have explored its potential as a scaffold for kinase inhibitors and GPCR modulators, two of the most sought-after target classes in contemporary drug discovery.

Analytical characterization of CAS No. 2029418-58-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The quality control of this compound has become increasingly important, as evidenced by frequent searches for "1-(2-chloroethyl)-3-ethylcyclohexane-1-carbaldehyde purity standards" and "analytical methods for 2029418-58-2." These queries reflect the compound's growing commercial significance and the need for rigorous quality assurance in its production and application.

The stability profile of 1-(2-chloroethyl)-3-ethylcyclohexane-1-carbaldehyde under various conditions has been another area of active research. Understanding its degradation pathways is crucial for formulation scientists working on sustained-release drug delivery systems and specialty chemical applications. Recent studies have employed computational chemistry tools to predict its behavior under different environmental factors, combining molecular modeling with experimental validation.

From a regulatory perspective, proper handling and documentation of CAS No. 2029418-58-2 are essential for research and industrial applications. While not classified as hazardous under standard protocols, appropriate safety measures should always be followed when working with this compound. The increasing digitalization of chemical inventories has made accurate chemical database entries for such specialized compounds more important than ever.

Looking to the future, 1-(2-chloroethyl)-3-ethylcyclohexane-1-carbaldehyde is poised to play a significant role in several cutting-edge technologies. Its potential applications in bioconjugation chemistry for antibody-drug conjugates (ADCs) and in the development of smart materials responsive to environmental stimuli are particularly exciting. These directions align with current research priorities in both academia and industry, ensuring continued interest in this versatile compound.

The commercial availability of CAS No. 2029418-58-2 has expanded in recent years, with several specialty chemical suppliers now offering this compound in various quantities and purities. This increased accessibility has facilitated more widespread research into its applications, contributing to a growing body of literature on its chemistry and potential uses. As synthetic methodologies continue to advance, we can expect to see even more innovative applications emerging for this interesting molecule.